Cas no 1261758-80-8 (2-Cyano-5-methylbenzoic acid)

2-Cyano-5-methylbenzoic acid structure
2-Cyano-5-methylbenzoic acid structure
Product Name:2-Cyano-5-methylbenzoic acid
CAS No:1261758-80-8
MF:C9H7NO2
MW:161.157382249832
MDL:MFCD18394325
CID:2854734
Update Time:2023-04-04

2-Cyano-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Cyano-5-methylbenzoic acid
    • Benzoic acid, 2-cyano-5-methyl-
    • MDL: MFCD18394325
    • Inchi: 1S/C9H7NO2/c1-6-2-3-7(5-10)8(4-6)9(11)12/h2-4H,1H3,(H,11,12)
    • InChI Key: OCAHEQHAKMABCT-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC(C)=CC=C1C#N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1

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